Cas no 48103-02-2 (Benzenediazonium,2-hydroxy-)

Benzenediazonium,2-hydroxy- structure
Benzenediazonium,2-hydroxy- structure
Product name:Benzenediazonium,2-hydroxy-
CAS No:48103-02-2
MF:C6H5N2O
MW:121.11670088768
CID:333401
PubChem ID:115021

Benzenediazonium,2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenediazonium,2-hydroxy-
    • 2-hydroxy-Benzenediazonium
    • 2-Hydroxybenzene-1-diazonium
    • 48103-02-2
    • SCHEMBL8595516
    • Benzenediazonium, 2-hydroxy-
    • DTXSID10964003
    • Inchi: InChI=1S/C6H4N2O/c7-8-5-3-1-2-4-6(5)9/h1-4H/p+1
    • InChI Key: RXTHAGCVCGSZLO-UHFFFAOYSA-O
    • SMILES: OC1C=CC=CC=1[N+]#N

Computed Properties

  • Exact Mass: 121.040188
  • Monoisotopic Mass: 121.040188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.4
  • XLogP3: 2.8

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